Cas no 3915-83-1 (Butanoic acid,3-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester)

• Product Name: Butanoic acid,3-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
• CAS No: 3915-83-1
• MF: C₁₅O₂
• MW: 212.159303665161
• CID: 307686
• Update Time: 2025-04-19

Butanoic acid,3-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
• Neryl 3-methylbutanoate
• Neryl 3-methylbutyrate

• Inchi： 1S/C15O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4
• InChI Key： XLGHHACDEMKKFI-UHFFFAOYSA-N
• SMILES： [C][C]([C]C(O[C]/[C]=C(\[C][C]/[C]=C(\[C])/[C])/[C])=O)[C] |^1:0,1,6,10,12,13,14,16,^4:2,5,8,9|

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.89 g/mL at 25 °C(lit.)
• Boiling Point: 252 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.458(lit.)
• PSA: 26.3
• LogP: 4.26840
• FEMA: 2778 | NERYL ISOVALERATE

Butanoic acid,3-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：RG5927710
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters